Cas no 2089702-85-0 (Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate)

• Product Name: Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate
• CAS No: 2089702-85-0
• MF: C₉H₁₇NO₂Si
• MW: 199.322283506393
• CID: 6206355
• PubChem ID: 131482117
• Update Time: 2025-10-29

Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl2-aza-5-silaspiro[4.4]nonane-3-carboxylate
• EN300-718565
• 2089702-85-0
• Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate

• Inchi： 1S/C9H17NO2Si/c1-12-9(11)8-6-13(7-10-8)4-2-3-5-13/h8,10H,2-7H2,1H3
• InChI Key： BIZSEZFKUKIYJX-UHFFFAOYSA-N
• SMILES： [Si]12(CNC(C(=O)OC)C1)CCCC2

Computed Properties

• Exact Mass: 199.102855319g/mol
• Monoisotopic Mass: 199.102855319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate

Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate (CAS No. 2089702-85-0): A Comprehensive Overview

Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate (CAS No. 2089702-85-0) is a sophisticated organosilicon compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its unique spirocyclic structure and nitrogen-silicon linkage, exhibits a range of intriguing chemical and biological properties that make it a valuable candidate for various applications.

The molecular structure of Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate consists of a spirocyclic framework composed of two rings connected by a central silicon atom. The presence of an azasilane moiety introduces a high degree of flexibility and reactivity to the molecule, which can be exploited in the design of novel pharmaceuticals and functional materials. The carboxylate ester group at the 3-position further enhances its utility as a synthetic intermediate, allowing for further derivatization and functionalization.

In recent years, there has been growing interest in the development of organosilicon compounds for their potential applications in drug discovery and material science. The unique electronic and steric properties of silicon-containing molecules make them attractive for designing molecules with tailored biological activities. Specifically, Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate has been studied for its potential role as a scaffold in the synthesis of bioactive compounds.

One of the most compelling aspects of this compound is its ability to serve as a versatile building block for the synthesis of more complex molecules. The spirocyclic structure provides a rigid yet flexible framework that can be modified at multiple positions to introduce different functional groups. This flexibility is particularly valuable in medicinal chemistry, where the precise arrangement of atoms can significantly influence the biological activity of a molecule.

Recent studies have highlighted the potential of Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate as a precursor in the synthesis of novel heterocyclic compounds. Heterocycles are known to be important scaffolds in many pharmacologically active agents, and the incorporation of silicon into these structures can enhance their stability and bioavailability. The nitrogen-silicon bond in this compound also suggests potential applications in catalysis, where it can act as a Lewis base or participate in various coordination chemistry reactions.

The compound's unique electronic properties have also been explored in the context of materials science. Silicon-containing molecules can exhibit interesting optical and electronic characteristics, making them suitable for applications in organic electronics, photovoltaics, and other advanced materials. The spirocyclic structure of Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate contributes to its rigidity, which can be advantageous in designing materials with specific geometric constraints.

In terms of biological activity, preliminary studies have suggested that derivatives of Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate may exhibit promising pharmacological properties. The presence of both nitrogen and silicon atoms provides multiple sites for interaction with biological targets, including enzymes and receptors. This dual functionality makes it an attractive candidate for developing novel therapeutic agents targeting various diseases.

The synthesis of Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereocontrol during the reaction process. However, advances in synthetic methodologies have made it increasingly feasible to access such complex structures with high precision.

The use of computational chemistry has also played a significant role in understanding the reactivity and properties of this compound. Molecular modeling techniques can provide insights into how Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate interacts with other molecules, both in solution and within biological systems. This information is crucial for designing derivatives with enhanced biological activity and improved pharmacokinetic profiles.

In conclusion, Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate (CAS No. 2089702-85-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an excellent candidate for designing novel bioactive molecules and functional materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals and advanced materials.